Cas no 336624-10-3 (Bis(2-thiophenemethyl)amine hydrochloride)

• Product Name: Bis(2-thiophenemethyl)amine hydrochloride
• CAS No: 336624-10-3
• MF: C₁₀H₁₂ClNS₂
• MW: 245.79197883606
• MDL: MFCD01812493
• CID: 92747
• PubChem ID: 24212013
• Update Time: 2025-07-01

Bis(2-thiophenemethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bis(2-thiophenemethyl)amine hydrochloride
• 1-thiophen-2-yl-N-(thiophen-2-ylmethyl)methanamine,hydrochloride
• BIS(THIOPHENE-2-METHYL)AMINE HYDROCHLORIDE
• SR-01000530539-1
• SCHEMBL6122085
• 1-(Thiophen-2-yl)-N-[(thiophen-2-yl)methyl]methanamine--hydrogen chloride (1/1)
• A936224
• SR-01000530539
• 336624-10-3
• 1-thiophen-2-yl-N-(thiophen-2-ylmethyl)methanamine;hydrochloride
• DTXSID50639940
• Di-2-thenylamine hydrochloride
• bis(thiophene-2-methyl)amine HCl
• BIS(THIOPHEN-2-YLMETHYL)AMINE HYDROCHLORIDE

• MDL： MFCD01812493
• Inchi： 1S/C10H11NS2.ClH/c1-3-9(12-5-1)7-11-8-10-4-2-6-13-10;/h1-6,11H,7-8H2;1H
• InChI Key： RTJOHEYKSNEPMI-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1CNCC1=CC=CS1

Computed Properties

• Exact Mass: 245.01000
• Monoisotopic Mass: 245.0099694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Color/Form: Cream colored powder
• Melting Point: 243°C
• Boiling Point: 341.6°C at 760 mmHg
• Flash Point: 160.4°C
• PSA: 68.51000
• LogP: 4.29230
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water

Bis(2-thiophenemethyl)amine hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on Bis(2-thiophenemethyl)amine hydrochloride

Comprehensive Overview of Bis(2-thiophenemethyl)amine hydrochloride (CAS No. 336624-10-3)

Bis(2-thiophenemethyl)amine hydrochloride (CAS No. 336624-10-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its thiophene rings and amine functionality, is widely utilized in the synthesis of advanced materials and bioactive molecules. Its unique structural features make it a valuable intermediate in the development of conductive polymers, drug candidates, and catalysts. Researchers are increasingly exploring its potential in organic electronics and medicinal chemistry, aligning with the growing demand for sustainable and high-performance materials.

The chemical structure of Bis(2-thiophenemethyl)amine hydrochloride includes two thiophene moieties linked to a central amine group, which is protonated as a hydrochloride salt. This configuration enhances its solubility in polar solvents, facilitating its use in various synthetic applications. The compound’s electron-rich nature makes it particularly suitable for designing π-conjugated systems, a key focus area in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells. Recent studies highlight its role in improving charge transport properties, a critical factor in advancing green energy technologies.

In the pharmaceutical sector, Bis(2-thiophenemethyl)amine hydrochloride serves as a building block for heterocyclic compounds with potential therapeutic applications. Its incorporation into drug scaffolds has been explored for targeting neurological disorders and infectious diseases, reflecting the broader trend of precision medicine. The compound’s ability to modulate biological activity through structural modifications has made it a subject of interest in high-throughput screening and drug discovery pipelines.

From an industrial perspective, the demand for Bis(2-thiophenemethyl)amine hydrochloride is driven by its versatility in catalysis and polymer chemistry. Its application in cross-coupling reactions and ligand design underscores its importance in developing efficient synthetic methodologies. Additionally, the compound’s compatibility with green chemistry principles aligns with the global push toward sustainable manufacturing practices. Companies are increasingly adopting this compound to reduce environmental impact while maintaining high process efficiency.

Recent advancements in computational chemistry have further illuminated the potential of Bis(2-thiophenemethyl)amine hydrochloride. Molecular modeling studies predict its utility in designing nanomaterials with tailored properties, such as enhanced thermal stability and electrical conductivity. These insights are particularly relevant for industries focused on next-generation electronics and energy storage solutions. The compound’s adaptability to machine learning-driven discovery platforms highlights its role in accelerating material innovation.

Quality control and analytical characterization of Bis(2-thiophenemethyl)amine hydrochloride are critical for ensuring its performance in diverse applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These measures are essential for meeting the stringent requirements of pharmaceutical grade and industrial grade specifications, reinforcing its reliability as a research and production reagent.

In summary, Bis(2-thiophenemethyl)amine hydrochloride (CAS No. 336624-10-3) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its integration into cutting-edge research on organic semiconductors, therapeutic agents, and sustainable materials underscores its enduring relevance. As innovation continues to drive demand for specialized chemicals, this compound is poised to remain a cornerstone of scientific progress and technological advancement.